Cas no 1803778-02-0 (2,3-Dibromo-6-fluorobenzyl chloride)

• Product Name: 2,3-Dibromo-6-fluorobenzyl chloride
• CAS No: 1803778-02-0
• MF: C₇H₄Br₂ClF
• MW: 302.366063117981
• CID: 4705689
• Update Time: 2025-10-29

2,3-Dibromo-6-fluorobenzyl chloride Chemical and Physical Properties

Names and Identifiers

• 2,3-Dibromo-6-fluorobenzyl chloride

• Inchi： 1S/C7H4Br2ClF/c8-5-1-2-6(11)4(3-10)7(5)9/h1-2H,3H2
• InChI Key： QBMSGACTLNBEAJ-UHFFFAOYSA-N
• SMILES： BrC1C(=CC=C(C=1CCl)F)Br

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 134
• Topological Polar Surface Area: 0

Additional information on 2,3-Dibromo-6-fluorobenzyl chloride

Comprehensive Guide to 2,3-Dibromo-6-fluorobenzyl chloride (CAS No. 1803778-02-0): Properties, Applications, and Market Insights

2,3-Dibromo-6-fluorobenzyl chloride (CAS No. 1803778-02-0) is a specialized halogenated benzyl chloride derivative with significant importance in synthetic chemistry and material science. This compound features a unique combination of bromine and fluorine substituents, which enhance its reactivity and utility in various applications. Researchers and industries value this chemical for its role as a building block in pharmaceuticals, agrochemicals, and advanced materials.

The molecular structure of 2,3-Dibromo-6-fluorobenzyl chloride includes two bromine atoms at the 2 and 3 positions and a fluorine atom at the 6 position of the benzene ring, along with a reactive chloromethyl group. This arrangement makes it highly versatile for nucleophilic substitution reactions and cross-coupling reactions, which are critical in modern organic synthesis. The presence of multiple halogens also contributes to its stability and selectivity in various chemical processes.

One of the most common questions researchers ask is, "What are the applications of 2,3-Dibromo-6-fluorobenzyl chloride in drug discovery?" This compound is frequently used as an intermediate in the synthesis of fluorinated pharmaceuticals, which are gaining attention due to their enhanced metabolic stability and bioavailability. Recent studies highlight its role in developing kinase inhibitors and antiviral agents, aligning with the growing demand for novel therapeutics.

In the agrochemical sector, 2,3-Dibromo-6-fluorobenzyl chloride serves as a precursor for herbicides and pesticides. The fluorine substitution improves the bioactivity of these compounds, making them more effective at lower doses. This aligns with the industry's shift toward sustainable agriculture and reduced environmental impact, a key topic in current discussions.

Another trending topic is the use of halogenated compounds in material science. Researchers are exploring 2,3-Dibromo-6-fluorobenzyl chloride for designing high-performance polymers and liquid crystals. Its ability to introduce halogen atoms into polymer chains enhances flame retardancy and thermal stability, which are critical for electronics and aerospace applications.

From a market perspective, the demand for 2,3-Dibromo-6-fluorobenzyl chloride is steadily increasing, driven by advancements in pharmaceutical research and specialty chemicals. Suppliers are focusing on high-purity grades to meet the stringent requirements of end-users. Common search queries like "Where to buy 2,3-Dibromo-6-fluorobenzyl chloride?" or "CAS 1803778-02-0 suppliers" reflect the growing commercial interest in this compound.

Handling and storage of 2,3-Dibromo-6-fluorobenzyl chloride require standard laboratory precautions, including the use of personal protective equipment (PPE) and proper ventilation. While it is not classified as hazardous under normal conditions, its reactivity necessitates careful management to ensure safety and stability during use.

In summary, 2,3-Dibromo-6-fluorobenzyl chloride (CAS No. 1803778-02-0) is a valuable chemical with diverse applications in pharmaceuticals, agrochemicals, and advanced materials. Its unique structural features and reactivity make it a preferred choice for researchers and industries aiming to develop innovative solutions. As the demand for halogenated intermediates grows, this compound is poised to play an even more significant role in scientific and industrial advancements.